Efaproxiral
Efaproxiral
Efaproxiral is a synthetic allosteric modifier of haemoglobin (Hb), decreases Hb-oxygen (O2) binding affinity and enhances oxygenation of hypoxic tumours during radiation therapy.in vitro: Efaproxiral increases oxygen levels in hypoxic tumor tissues by binding non-covalently to the hemoglobin tetramer and decreasing hemoglobin-oxygen binding affinity. Increasing tumor oxygenation reduces tumor radioresistance. Efaproxiral can enhance the oxygenation of hypoxic tumours and function as a radiation sensitiser, increasing the effectiveness of RT.
Brand Name:
Vulcanchem
CAS No.:
131179-95-8
VCID:
VC0002495
InChI:
InChI=1S/C20H23NO4/c1-13-9-14(2)11-16(10-13)21-18(22)12-15-5-7-17(8-6-15)25-20(3,4)19(23)24/h5-11H,12H2,1-4H3,(H,21,22)(H,23,24)
SMILES:
CC1=CC(=CC(=C1)NC(=O)CC2=CC=C(C=C2)OC(C)(C)C(=O)O)C
Molecular Formula:
C20H23NO4
Molecular Weight:
341.4 g/mol
Efaproxiral
CAS No.: 131179-95-8
Inhibitors
VCID: VC0002495
Molecular Formula: C20H23NO4
Molecular Weight: 341.4 g/mol
| CAS No. | 131179-95-8 |
|---|---|
| Product Name | Efaproxiral |
| Molecular Formula | C20H23NO4 |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | 2-[4-[2-(3,5-dimethylanilino)-2-oxoethyl]phenoxy]-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C20H23NO4/c1-13-9-14(2)11-16(10-13)21-18(22)12-15-5-7-17(8-6-15)25-20(3,4)19(23)24/h5-11H,12H2,1-4H3,(H,21,22)(H,23,24) |
| Standard InChIKey | BNFRJXLZYUTIII-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1)NC(=O)CC2=CC=C(C=C2)OC(C)(C)C(=O)O)C |
| Canonical SMILES | CC1=CC(=CC(=C1)NC(=O)CC2=CC=C(C=C2)OC(C)(C)C(=O)O)C |
| Appearance | Solid powder |
| Description | Efaproxiral is a synthetic allosteric modifier of haemoglobin (Hb), decreases Hb-oxygen (O2) binding affinity and enhances oxygenation of hypoxic tumours during radiation therapy.in vitro: Efaproxiral increases oxygen levels in hypoxic tumor tissues by binding non-covalently to the hemoglobin tetramer and decreasing hemoglobin-oxygen binding affinity. Increasing tumor oxygenation reduces tumor radioresistance. Efaproxiral can enhance the oxygenation of hypoxic tumours and function as a radiation sensitiser, increasing the effectiveness of RT. |
| Synonyms | 2-(4-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)phenoxy)-2-methylpropanoic acid 2-DACMPP efaproxiral RSR 13 RSR 56 RSR-13 RSR-56 RSR13 RSR13 cpd |
| Reference | 1:Detection of efaproxiral (RSR13) and its metabolites in equine by liquid chromatography tandem mass spectrometry. Yi R, Sandhu J, Zhao S, Lam G, Loganathan D, Morrissey B.J Mass Spectrom. 2014 Jan;49(1):57-67. doi: 10.1002/jms.3304. PMID: 24446264 |
| PubChem Compound | 122335 |
| Last Modified | Nov 11 2021 |
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